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Get Quote

Solubility Data for NVS-PAK1-1

The table below consolidates the solubility information provided by various commercial suppliers.

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Source / Notes

DMSO 47.99 - 100 100 - 200.02 [1]
[2] [3]

"Hygroscopic DMSO has a significant impact on
solubility; please use newly opened DMSO." [1]

1eq.
HCl

47.99 100 [2] [4] -

Ethanol 96 200.02 [3] [5] -

Water Insoluble [3] - -

Experimental Formulations for In Vivo Studies

For in vivo work, suppliers have validated specific formulations to achieve a clear solution or homogeneous

suspension [1] [3].
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Application Formulation
Final
Concentration

Preparation Method (for 1 mL working
solution)

| Clear Solution | 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% ddH₂O [1] [3] | 4.8 mg/mL (10.00

mM) [3] | 1. Add 50 µL of 96 mg/mL DMSO stock to 400 µL PEG300, mix. 2. Add 50 µL Tween-80, mix. 3.

Add 500 µL ddH₂O [3]. | | Clear Solution | 5% DMSO + 95% Corn Oil [1] [3] | 0.6 mg/mL (1.25 mM) [3] |

Add 50 µL of 12 mg/mL clear DMSO stock to 950 µL corn oil, mix [3]. | | Homogeneous Suspension | 0.5%

CMC-Na [3] | ≥5 mg/mL | Add 5 mg of compound to 1 mL of CMC-Na solution, mix evenly [3]. |

The following diagram illustrates the workflow for preparing these formulations:

Start Preparation

Prepare DMSO Stock Solution

Select Desired Formulation

Aqueous Solution for IP/IV

  Clear Solution

Oil-Based Solution for PO

  Clear Solution

Suspension for PO

  Homogeneous Suspension

Mix with PEG300 & Tween-80
Then add ddH2O Mix with Corn Oil Mix with 0.5% CMC-Na

Use Immediately
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Important Handling Notes and Cautions

Use Fresh DMSO: Always use newly opened, dry DMSO to dissolve the compound, as moisture

absorption significantly reduces its solubility [1] [3].
Stability of Solutions: The mixed working solutions for in vivo studies should be used immediately

for optimal results [3].
Cellular Assay Considerations: An independent review on ChemicalProbes.org cautions that NVS-
PAK1-1 can induce adverse effects in live-cell assays, specifically Phospholipidosis, at
concentrations equal to or exceeding 1 µM [6]. It is recommended to use the lowest effective

concentration.
In Vivo Limitation: The compound shows relatively poor stability in rat liver microsomes, which may

limit its application for in vivo studies [1] [6].

Troubleshooting Tips Without Specific Guides

Since explicit troubleshooting guides were not found, here are general principles for handling solubility

issues based on the provided data:

If the compound does not dissolve in DMSO: Ensure the solvent is fresh and anhydrous. Gently

warming the tube and using a bath sonicator can help. Do not heat excessively.
If precipitation occurs in biological assays: When adding the DMSO stock to your aqueous assay

buffer, add it slowly while vortexing to ensure it mixes thoroughly. The final concentration of DMSO in
the assay should typically be kept below 0.1-1%.

For cellular studies: Start with the recommended formulation for clear solutions and validate that
your working concentration is below the threshold for reported adverse cellular effects (1 µM) [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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